Cas no 68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)
68787-52-0 structure
Product Name:5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
CAS No:68787-52-0
MF:C7H6N4S
MW:178.214338779449
MDL:MFCD00469439
CID:972070
PubChem ID:199037
Update Time:2025-04-19
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
- 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine
- 5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
- 5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
- 2-amino-5-(3-pyridyl)-1,3,4-thiadiazole
- 2-amino-5-(pyridin-3-yl)-1,3,4-thiadiazole
- 5-(3-pyridyl)-1,3,4-thiadiazole-2-ylamine
- 5-[3]Pyridyl-[1,3,4]thiadiazol-2-ylamin
- 5-[3]pyridyl-[1,3,4]thiadiazol-2-ylamine
- NSC 513815
- DTXSID60276764
- SR-01000512754-1
- SCHEMBL170969
- MFCD00469439
- SY238412
- MLS000105664
- 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
- NSC513815
- AKOS000305103
- MLS000757209
- 68787-52-0
- SMR000102642
- A9139
- NSC-513815
- SR-01000512754
- Cambridge id 5307245
- 5-(3-pyridyl)-1,3,4-thiadiazol-2-amine
- BB 0216477
- EN300-02534
- EU-0017720
- FT-0755030
- AS-38714
- MCYHQUZTYSVDHW-UHFFFAOYSA-N
- Z119990274
- HMS2411J13
- CHEMBL1407896
- CS-0218945
- MLS004820327
- DB-185277
- BBL036356
- STK346832
- ALBB-002004
-
- MDL： MFCD00469439
- Inchi： 1S/C7H6N4S/c8-7-11-10-6(12-7)5-2-1-3-9-4-5/h1-4H,(H2,8,11)
- InChI Key： MCYHQUZTYSVDHW-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 178.03100
- Monoisotopic Mass: 178.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 237-238 ºC
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
- PSA: 92.93000
- LogP: 1.76350
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009945-500mg |
5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine |
68787-52-0 | 95% | 500mg |
2826CNY | 2021-05-07 | |
| Fluorochem | 043699-1g |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 1g |
￡127.00 | 2022-03-01 | |
| Fluorochem | 043699-2g |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 2g |
￡213.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009945-500mg |
5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine |
68787-52-0 | 95% | 500mg |
2826.0CNY | 2021-07-13 | |
| Chemenu | CM113854-5g |
5-pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 5g |
$825 | 2021-08-06 | |
| TRC | P226625-250mg |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 250mg |
$ 310.00 | 2022-06-03 | ||
| TRC | P226625-500mg |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 500mg |
$ 515.00 | 2022-06-03 | ||
| TRC | P226625-1000mg |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 1g |
$ 825.00 | 2022-06-03 | ||
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCS-24-5g |
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine |
68787-52-0 | >95.00% | 5g |
¥6500.0 | 2023-09-19 | |
| Chemenu | CM113854-1g |
5-pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 1g |
$*** | 2023-05-29 |
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine) Related Products
- 68784-08-7(5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)
- 70145-80-1(5-pyridin-4-yl-1,3,4-thiadiazol-2-amine hydrochloride)
- 2002-04-2(2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole)
- 68782-97-8(5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)
- 35314-20-6(Butyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine)
- 3652-12-8(5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine dihydrochloride)
- 28036-90-0(Pyridine, 3-(1,3,4-thiadiazol-2-yl)-)
- 68783-78-8(5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)
- 35314-16-0(Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine)
- 15362-52-4(2,5-bis(3-pyridyl)-1,3,4-thiadiazole)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent